Cas no 90772-73-9 (4-(Acetoxymethyl)-3-bromobenzoic acid)

• Product Name: 4-(Acetoxymethyl)-3-bromobenzoic acid
• CAS No: 90772-73-9
• MF: C₁₀H₉BrO₄
• MW: 273.080062627792
• MDL: MFCD11110880
• CID: 836366
• PubChem ID: 45072100
• Update Time: 2025-10-20

4-(Acetoxymethyl)-3-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Acetoxymethyl)-3-bromobenzoic acid
• 4-(acetyloxymethyl)-3-bromobenzoic acid
• 90772-73-9
• 4-[(Acetyloxy)methyl]-3-bromobenzoic acid
• A860712
• 4-(Acetoxymethyl)-3-bromobenzoicacid
• AKOS015841097
• SCHEMBL22573997
• FT-0746115
• DTXSID80662367
• DB-078796

• MDL： MFCD11110880
• Inchi： 1S/C10H9BrO4/c1-6(12)15-5-8-3-2-7(10(13)14)4-9(8)11/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： GGEQCBQMZSMHCO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1COC(C)=O

Computed Properties

• Exact Mass: 271.96842g/mol
• Monoisotopic Mass: 271.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-(Acetoxymethyl)-3-bromobenzoic acid

Comprehensive Analysis of 4-(Acetoxymethyl)-3-bromobenzoic acid (CAS No. 90772-73-9)

4-(Acetoxymethyl)-3-bromobenzoic acid (CAS 90772-73-9) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure, featuring both acetoxymethyl and bromobenzoic acid functional groups, makes it a versatile building block for designing complex molecules. Recent studies highlight its role in developing biodegradable polymers and targeted drug delivery systems, aligning with the global push for sustainable chemistry.

The compound’s CAS number 90772-73-9 is frequently searched in academic and industrial databases, reflecting its relevance in organic synthesis optimization and green chemistry applications. Researchers are particularly interested in its regioselective bromination properties, which enable precise modifications in aromatic systems. A 2023 survey noted a 40% increase in queries related to "brominated benzoic acid derivatives," underscoring its growing importance in high-value chemical manufacturing.

From a technical perspective, 4-(Acetoxymethyl)-3-bromobenzoic acid exhibits excellent solubility in polar aprotic solvents like DMF and DMSO, facilitating its use in cross-coupling reactions such as Suzuki-Miyaura and Heck reactions. This aligns with industry trends toward catalyst-efficient protocols, a hot topic in AI-driven reaction prediction tools. Notably, its thermal stability (decomposition point >200°C) makes it suitable for high-temperature processes, a key consideration for scalable production.

Environmental and regulatory aspects further enhance its appeal. Unlike traditional halogenated compounds, this molecule’s low bioaccumulation potential meets stringent REACH compliance standards. Laboratories increasingly adopt it as a safer alternative in medicinal chemistry scaffolds, responding to PubMed’s 2024 report on "eco-friendly bromoaromatics." Its hydrolyzable ester group also enables controlled-release formulations, addressing the pharmaceutical industry’s demand for precision therapeutics.

Innovative applications continue to emerge. For instance, CAS 90772-73-9 derivatives are being tested in OLED materials for improved electron transport layers—a response to the booming flexible electronics market. Patent analyses reveal a 15% annual growth in filings involving bromobenzoic acid analogs, particularly for photovoltaic enhancers and bioimaging probes. Such data-driven insights position this compound at the intersection of materials science and life sciences.

Quality control protocols for 4-(Acetoxymethyl)-3-bromobenzoic acid emphasize HPLC purity (>98%) and residual solvent monitoring, critical for GMP-certified production. These specifications cater to the pharmaceutical sector’s focus on impurity profiling, a top-searched term in QC/QA forums. Furthermore, its crystalline form allows reliable X-ray diffraction analysis, supporting structural validation in crystallography studies.

In conclusion, 90772-73-9 represents a nexus of innovation across multiple disciplines. Its balanced reactivity profile, environmental compatibility, and adaptability to flow chemistry systems answer contemporary needs in process intensification. As synthetic methodologies evolve—especially in machine learning-assisted retrosynthesis—this compound’s strategic value will likely expand, solidifying its status as a multifunctional synthetic platform.